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Compound of Interest

Compound Name: Sulfosulfuron

Cat. No.: B120094

For laboratory professionals engaged in research and development, ensuring a safe
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Sulfosulfuron, a sulfonylurea herbicide. Adherence to these
procedures will minimize exposure risks and ensure responsible disposal, fostering a culture of
safety and precision in your laboratory.

Key Safety and Handling Information at a Glance

Parameter Specification Source(s)
Chemical Name Sulfosulfuron

CAS Number 141776-32-1

Physical State Off-white solid (granules) [1]

Odor Weak characteristic odor [1]
Flammability Non-flammable [1]
Solubility Dispersible in water [1]

) ) Strong oxidizing agents, strong
Incompatible Materials )
acids, and strong bases
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BENCHE

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Sulfosulfuron, a comprehensive suite of personal protective equipment is

mandatory to prevent dermal, ocular, and respiratory exposure.[2]

PPE Category

Recommended Equipment

Rationale & Best Practices

Eye and Face Protection

Safety goggles with side

protection or a face shield.

To guard against splashes of
liquids and airborne dust.[3][4]

Hand Protection

Chemical-resistant gauntlet
gloves (e.g., nitrile, butyl
rubber).

Prevents direct skin contact.
Avoid leather or fabric gloves
as they can absorb the
chemical. Wash the exterior of

gloves before removal.[2][4][5]

Respiratory Protection

An approved P2 particle
respirator or a NIOSH/MSHA
approved full-face piece airline
respirator in positive pressure

mode.

Required in case of
inadequate ventilation or when
airborne dust may be
generated.[3][6]

Protective Clothing

Long-sleeved shirt, long pants,
and a chemical-resistant
apron. Cotton overalls
buttoned to the neck and wrist

are also suggested.

Minimizes skin contact with the
product.[7][8]

Footwear

Chemical-resistant boots.

Pants should be worn over the
top of boots to prevent

chemicals from entering.[4]

Operational and Disposal Plans: A Step-by-Step
Procedural Guide

Handling and Storage:
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o Ventilation: Always handle Sulfosulfuron in a well-ventilated area.[1] If natural ventilation is
insufficient, use local exhaust ventilation.[6]

o Safe Handling Practices: Avoid generating dust.[1] Do not eat, drink, or smoke in work areas.
[3] Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[1][7]

o Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[1] Keep
away from food, drink, and animal feedingstuffs.[3]

First Aid Measures:

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if respiratory irritation develops.[1][9]

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water.[1][9]

» Eye Contact: Hold eyelids open and rinse with water for at least 15 minutes.[1] Seek medical
attention if irritation persists.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1][3]

Spill and Disposal Protocol:

« Spill Containment: In the event of a spill, prevent the substance from entering drains or water
courses.[1] For solid spills, sweep the granules into a pile and shovel into a suitable
container for disposal.[1] Avoid generating dust.

» Disposal: Dispose of Sulfosulfuron and its container in accordance with local, state, and
federal regulations.[1] This may involve an industrial combustion plant or a designated waste
management facility.[3][10] Do not reuse empty containers.[7] Puncture and dispose of in a
sanitary landfill, or by incineration if allowed by authorities.[11]
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Visualizing Safe Handling: An Experimental
Workflow

The following diagram illustrates the procedural flow for safely handling Sulfosulfuron in a
laboratory setting.

Workflow for Safe Handling of Sulfosulfuron

Preparation Handling Cleanup & Disposal
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Caption: Procedural workflow for the safe handling of Sulfosulfuron.

This comprehensive guide, based on current safety data, provides the necessary framework for
the safe handling and disposal of Sulfosulfuron. By integrating these practices into your
laboratory's standard operating procedures, you contribute to a safer and more effective
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. unitedchemicals.in [unitedchemicals.in]

2. Personal Protective Equipment for Working With Pesticides | MU Extension
[extension.missouri.edu]

3. genfarm.com.au [genfarm.com.au]

4. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b120094?utm_src=pdf-body
https://www.benchchem.com/product/b120094?utm_src=pdf-body-img
https://www.benchchem.com/product/b120094?utm_src=pdf-body
https://www.benchchem.com/product/b120094?utm_src=pdf-body
https://www.benchchem.com/product/b120094?utm_src=pdf-custom-synthesis
https://unitedchemicals.in/wp-content/uploads/2021/09/MSDS-of-Sulfosulfuron-75-WDG.pdf
https://extension.missouri.edu/publications/g1917
https://extension.missouri.edu/publications/g1917
https://www.genfarm.com.au/sites/genfarm/files/2025-05/documents/SDS_GENFARM%20SULFOSULFURON%20750%20WG%20HERBICIDE_2024_11_14.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e 5. solutionsstores.com [solutionsstores.com]
e 6. hpmindia.com [hpmindia.com]
e 7. raccolto.in [raccolto.in]

» 8. Personal Protective Equipment for Pesticide Handlers - CEU Citrus Industry Magazine
[citrusindustry.net]

e 9. genfarm.com.au [genfarm.com.au]
» 10. fourseasonsag.com [fourseasonsag.com]
e 11. Sulfosulfuron | C16H18N607S2 | CID 86426 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Sulfosulfuron]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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